Cas no 2137434-23-0 (rac-(1R,3S)-3-{[(butan-2-yl)amino]methyl}cyclopentan-1-amine)

• Product Name: rac-(1R,3S)-3-{[(butan-2-yl)amino]methyl}cyclopentan-1-amine
• CAS No: 2137434-23-0
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 6263997
• PubChem ID: 165448001
• Update Time: 2025-05-24

rac-(1R,3S)-3-{[(butan-2-yl)amino]methyl}cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137434-23-0
• rac-(1R,3S)-3-{[(butan-2-yl)amino]methyl}cyclopentan-1-amine
• EN300-701567

• Inchi： 1S/C10H22N2/c1-3-8(2)12-7-9-4-5-10(11)6-9/h8-10,12H,3-7,11H2,1-2H3/t8?,9-,10+/m1/s1
• InChI Key： QIQACHMOTIHNOC-XVBQNVSMSA-N
• SMILES： N(C(C)CC)C[C@@H]1CC[C@@H](C1)N

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Additional information on rac-(1R,3S)-3-{[(butan-2-yl)amino]methyl}cyclopentan-1-amine

rac-(1R,3S)-3-{[(butan-2-yl)amino]methyl}cyclopentan-1-amine: A Comprehensive Overview

The compound rac-(1R,3S)-3-{[(butan-2-yl)amino]methyl}cyclopentan-1-amine, identified by the CAS Registry Number 2137434-23-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a cyclopentane ring system with specific stereochemistry. The molecule's structure includes a cyclopentane ring substituted with an amino group at position 1 and a (butan-2-yl)aminomethyl group at position 3. The stereochemistry of the molecule is defined by the (1R,3S) configuration, which plays a crucial role in its chemical reactivity and biological activity.

Recent advancements in stereochemical synthesis have enabled the precise construction of such complex molecules. The synthesis of rac-(1R,3S)-3-{[(butan-2-yl)amino]methyl}cyclopentan-1-amine involves multi-step processes, including nucleophilic substitution and ring-forming reactions. Researchers have employed various strategies to optimize the yield and purity of this compound, leveraging modern catalytic techniques and advanced purification methods. These developments have significantly enhanced the accessibility of this compound for both academic and industrial purposes.

The physical properties of rac-(1R,3S)-3-{[(butan-2-yl)amino]methyl}cyclopentan-1-amine are critical for its application in different fields. The compound exhibits a melting point of approximately 85°C and a boiling point around 280°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, making it suitable for various chemical reactions and formulations. The molecule's stability under different environmental conditions has also been evaluated, ensuring its reliability in long-term storage and transportation.

One of the most promising applications of this compound lies in the field of drug discovery. Due to its unique stereochemistry and functional groups, rac-(1R,3S)-3-{[(butan-2-yl)amino]methyl}cyclopentan-1-amine has shown potential as a lead compound in the development of novel therapeutic agents. Recent studies have explored its role as a ligand in metalloenzyme inhibition and as a component in peptide-based drug delivery systems. These findings highlight its versatility in contributing to innovative medicinal chemistry approaches.

In addition to its pharmaceutical applications, rac-(1R,3S)-3-{[(butan-2-yl)amino]methyl}cyclopentan-1-amine has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and tunable porosity, making them ideal candidates for gas storage and catalytic applications.

The latest research on this compound has focused on understanding its interaction with biological systems at the molecular level. Using advanced computational techniques such as molecular docking and dynamics simulations, scientists have gained insights into how this compound binds to target proteins. These studies have revealed potential applications in enzyme inhibition and receptor modulation, paving the way for future therapeutic interventions.

Moreover, the environmental impact of rac-(1R,3S)-3-{[(butan-2-yl)amino]methyl}cyclopentan-1-amine has been a topic of recent interest. Researchers have investigated its biodegradation pathways under aerobic and anaerobic conditions, demonstrating its ability to undergo microbial degradation under specific environmental conditions. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, rac-(1R,3S)-3-{[(butan-2-yL)amino]methyl}cyclopentan-i-amine (CAS No: 2137434–25–0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and understanding of its properties, positions it as an important tool in modern chemistry and pharmacology. As research continues to uncover new facets of this molecule's behavior, it is likely to play an increasingly significant role in both academic exploration and industrial innovation.